2-(1H-indol-3-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H20N4O/c23-18(9-13-10-19-16-6-2-1-5-15(13)16)20-11-14-12-21-22-8-4-3-7-17(14)22/h1-2,5-6,10,12,19H,3-4,7-9,11H2,(H,20,23)
• InChI Key: SJYXBZCSTVSNKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)CC3=CNC4=CC=CC=C43)C1
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol
• CAS No.: 2034340-60-6

Description

The compound “2-(1H-indol-3-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide” is a complex organic molecule. It contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. It also contains a tetrahydropyrazolo[1,5-a]pyridine group, which is a tricyclic structure with nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the indole and tetrahydropyrazolo[1,5-a]pyridine moieties, followed by their coupling. The exact methods would depend on the specific substituents and conditions.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the indole and tetrahydropyrazolo[1,5-a]pyridine groups suggests a polycyclic structure with multiple rings.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the indole and tetrahydropyrazolo[1,5-a]pyridine groups. These groups could potentially undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the indole and pyrazolo[1,5-a]pyridine groups could potentially result in the formation of hydrogen bonds, influencing its solubility and reactivity.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has shown that pyrazole-acetamide derivatives can be synthesized and utilized to create coordination complexes with metals such as Co(II) and Cu(II). These complexes have been analyzed for their structure and evaluated for antioxidant activity through various in vitro assays, demonstrating significant antioxidant properties. This research underscores the potential of such compounds in developing antioxidant agents and exploring their chemical behavior in coordination chemistry (Chkirate et al., 2019).

Alzheimer's Disease Therapy

Compounds incorporating the pyrazolo[3,4-b]pyridine moiety have been studied for their role as selective and potent acetylcholinesterase (AChE) inhibitors and amyloid β aggregation inhibitors, suggesting a multifunctional therapeutic approach against Alzheimer's disease. The synthesized compounds showed promising results in inhibiting AChE activity and Aβ aggregation, highlighting their potential in Alzheimer's disease treatment strategies (Umar et al., 2019).

Antimicrobial and Insecticidal Activities

Novel indole derivatives have been synthesized and evaluated for their antimicrobial activities against various microbial strains. Additionally, some compounds have been assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. These studies reveal the potential of such chemical structures in developing new antimicrobial and insecticidal agents, contributing to agricultural and pharmaceutical applications (Anekal & Biradar, 2012; Fadda et al., 2017).

Anticancer Activity

Research into heterocyclic compounds, including those with coumarin moieties, has identified certain molecules with high levels of antimitotic activity, particularly against Non-Small Cell Lung Cancer cell lines. These findings highlight the potential of heterocyclic compounds in the development of new anticancer therapies (Galayev et al., 2015).

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.